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Compound Profile & Solubility Data

The table below summarizes the key physicochemical properties of N'-(2-Fluorophenyl)pyrazine-2-

carbohydrazide for your reference [1] [2] [3].

Property Value / Description

CAS Number 2881111-79-9 [2] [3]

Molecular Formula C₁₁H₉FN₄O [1] [2] [3]

Molecular Weight 232.21 g/mol [1] [2] [3]

Biological Activity Ole1p desaturase inhibitor and antifungal agent [1] [2] [3]

Appearance Typically exists as a solid at room temperature [2]

Recommended Storage Powder: -20°C for 2-3 years. In solvent: -80°C for 1-6 months [1] [2] [4].

While a precise solubility value in common solvents is not publicly listed, supplier recommendations

indicate that the compound may dissolve in DMSO [2]. For solvents other than DMSO, it is advised to test

small amounts in H₂O, Ethanol, or DMF to avoid sample loss [2].
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Frequently Asked Questions (FAQs)

Here are answers to common questions researchers face when working with this compound.

Q1: What is the best way to prepare a stock solution of this compound? It is recommended to first

prepare a concentrated stock solution in DMSO (e.g., 5-40 mg/mL), as this is the most likely solvent to

dissolve it. This stock can then be diluted into your aqueous or biological assay buffers. Always use freshly

prepared stock solutions for optimal results and note that the final concentration of DMSO in your assay

should be kept as low as possible (typically below 1%) to avoid cellular toxicity [2].

Q2: The compound won't dissolve in my assay buffer. How can I improve solubility? This is a common

challenge. You can consider the following strategies:

Use a Co-solvent System: Dilute your DMSO stock solution into a solvent system that maintains

solubility. One recommended formulation is DMSO : PEG300 : Tween 80 : Saline = 10 : 40 : 5 : 45
[2].

Use a Solubilizing Agent: For in vivo studies, you can suspend the compound in a 0.5% CMC Na
(carboxymethylcellulose sodium) solution [2].

Increase Surface Area: Ensure you are using a fine powder. Gently vortexing or briefly sonicating
the mixture in a warm water bath can also increase the dissolution rate [5].

Q3: How should I store this compound to ensure its stability? For long-term stability, store the powder at

-20°C. Once dissolved in DMSO, aliquot the solution and store it at -80°C to prevent degradation and avoid

repeated freeze-thaw cycles [1] [2] [4].

Q4: Are there any general factors that affect how quickly a solid dissolves? Yes, several factors can

increase the rate of dissolving, though not necessarily the maximum amount that can be dissolved:

Surface Area: Using a finely powdered form instead of large crystals exposes more surface to the

solvent [5].
Agitation: Stirring or vortexing the solution brings fresh solvent into contact with the solid [5].

Temperature: Gently warming the solvent can increase the kinetic energy of molecules and improve
the dissolution rate. However, this should be done with caution, considering the compound's thermal

stability [5] [6].
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Use this workflow to systematically address and resolve common solubility issues during your experiment

preparation.

Prepare Stock Solution

Add solid to small volume of pure DMSO

Vortex & gently warm in sonicator
(if needed)

Visible precipitate
or cloudiness?

Solution is clear.
Proceed with experiment.

No

Try minimal DMSO to wet powder,
then dilute with co-solvent

(e.g., PEG300)

Yes

Consider using a suspension method
in 0.5% CMC Na

Still not soluble

Verify compound stability
and storage conditions

Click to download full resolution via product page
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The following section provides detailed methodologies for preparing the compound for in vivo studies, as

suggested by the search results [2].

Protocol 1: Preparing an Injection Formulation

This protocol is for creating a solution suitable for intravenous (IV), intraperitoneal (IP), intramuscular (IM),

or subcutaneous (SC) administration.

Preparation: Weigh the required amount of N'-(2-Fluorophenyl)pyrazine-2-carbohydrazide.
Dissolution: Dissolve the compound in a small volume of DMSO to create a concentrated stock

solution (e.g., 40 mg/mL).
Dilution: To the DMSO stock solution, add PEG300 while mixing. The recommended ratio is DMSO :

PEG300 = 10 : 40 [2].
Emulsification: Add Tween 80 to the mixture. The recommended ratio is DMSO : PEG300 : Tween

80 = 10 : 40 : 5 [2].
Final Volume: Make up the remaining volume with Saline (0.9% NaCl). The final recommended ratio

is DMSO : PEG300 : Tween 80 : Saline = 10 : 40 : 5 : 45 [2].
Mixing: Mix thoroughly until a clear solution is obtained. If cloudiness persists, gentle sonication can

be attempted.

Protocol 2: Preparing an Oral Administration Formulation

This protocol describes how to create a stable suspension for oral gavage in animal studies.

Vehicle Preparation: Prepare a 0.5% (w/v) Carboxymethylcellulose Sodium (CMC Na) solution by

dissolving 0.5 grams of CMC Na in 100 mL of purified water or saline. Stir until the solution is clear.
Suspension: Add the calculated amount of N'-(2-Fluorophenyl)pyrazine-2-carbohydrazide powder

to the 0.5% CMC Na solution.
Homogenization: Vortex the mixture vigorously to create a uniform suspension. If necessary, use a

homogenizer to ensure an even particle distribution.
Dosage: Administer the suspension immediately after preparation, with continuous gentle mixing to

prevent settling during dosing [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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